6-(3-chlorophenyl)sulfanyl-N-methylpyridazine-3-carboxamide

• IUPAC Name: 6-(3-chlorophenyl)sulfanyl-N-methylpyridazine-3-carboxamide
• InChI: InChI=1S/C12H10ClN3OS/c1-14-12(17)10-5-6-11(16-15-10)18-9-4-2-3-8(13)7-9/h2-7H,1H3,(H,14,17)
• InChI Key: HFOUGCHIZMUZEH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NN=C(C=C1)SC2=CC(=CC=C2)Cl
• Molecular Formula: C12H10ClN3OS
• Molecular Weight: 279.75 g/mol

Description

6-(3-chlorophenyl)sulfanyl-N-methylpyridazine-3-carboxamide is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including cancer treatment, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 6-(3-chlorophenyl)sulfanyl-N-methylpyridazine-3-carboxamide is not fully understood. However, studies have suggested that this compound acts by inhibiting various enzymes and signaling pathways involved in cancer cell growth and inflammation. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs leads to the upregulation of tumor suppressor genes and downregulation of oncogenes, resulting in the inhibition of cancer cell growth. This compound has also been found to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(3-chlorophenyl)sulfanyl-N-methylpyridazine-3-carboxamide are diverse. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3-chlorophenyl)sulfanyl-N-methylpyridazine-3-carboxamide in lab experiments are its potent anticancer and anti-inflammatory activity. This compound has shown promising results in various preclinical studies and may have potential for clinical development. However, the limitations of using this compound in lab experiments are its limited solubility and stability, which may affect the reproducibility of results.

Future Directions

The future directions for research on 6-(3-chlorophenyl)sulfanyl-N-methylpyridazine-3-carboxamide are diverse. One potential direction is to optimize the synthesis method to improve the yield and purity of the product. Another direction is to investigate the mechanism of action of this compound in more detail to identify its molecular targets. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in clinical trials for the treatment of cancer, inflammation, and neurological disorders.

Synthesis Methods

The synthesis of 6-(3-chlorophenyl)sulfanyl-N-methylpyridazine-3-carboxamide involves a series of chemical reactions. The starting material for the synthesis is 3-chlorobenzenethiol, which is reacted with N-methylpyridazine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the desired compound. The purity and yield of the product can be improved by using appropriate purification techniques such as column chromatography.

Scientific Research Applications

The scientific research application of 6-(3-chlorophenyl)sulfanyl-N-methylpyridazine-3-carboxamide is vast and diverse. This compound has been extensively studied for its anticancer activity. Studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.